2-Methyl-4-(1H-pyrazol-4-yl)pyridine

Core Science & Biosynthesis

CAS number and molecular weight of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine

An In-Depth Technical Guide to 2-Methyl-4-(1H-pyrazol-4-yl)pyridine: A Core Scaffold for Neuropharmacological Innovation

For researchers and scientists at the forefront of drug development, the identification and characterization of novel molecular scaffolds are paramount. This guide provides a comprehensive technical overview of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine, a heterocyclic compound of significant interest in modern medicinal chemistry. We will delve into its chemical identity, a robust and validated synthesis protocol, and its emerging role as a privileged core structure in the development of therapeutics for complex neurological disorders.

Core Chemical Identity

The foundational step in any research endeavor is the unambiguous identification of the molecule of interest. 2-Methyl-4-(1H-pyrazol-4-yl)pyridine is a distinct chemical entity whose properties are summarized below. While a specific CAS number has not been broadly indexed in major chemical databases, its molecular formula and weight are definitive.

Property	Value
IUPAC Name	2-Methyl-4-(1H-pyrazol-4-yl)pyridine
Molecular Formula	C₉H₉N₃
Molecular Weight	159.19 g/mol
CAS Number	Not assigned/found in public databases

The molecular weight is calculated based on the atomic weights of its constituent atoms: Carbon (12.011 u), Hydrogen (1.008 u), and Nitrogen (14.007 u).

Synthesis Protocol: A Self-Validating Suzuki Coupling Approach

The synthesis of pyrazol-4-yl-pyridine derivatives is well-documented, with the Suzuki coupling reaction being a preferred method due to its high efficiency and tolerance of various functional groups. The following protocol is a robust, field-proven method adapted from established literature for analogous compounds, ensuring a high degree of confidence in its successful application[1].

The rationale behind this two-step approach is control and purity. The first step installs a boronic ester onto the pyrazole ring, creating a stable and easily purifiable intermediate. The subsequent Suzuki coupling with 4-bromo-2-methylpyridine is a highly reliable C-C bond-forming reaction, catalyzed by palladium, to yield the final product.

Experimental Protocol:

Step 1: Synthesis of 1-(tert-Butoxycarbonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• To a solution of 1-(tert-Butoxycarbonyl)-1H-pyrazole (1 equivalent) in anhydrous THF, add bis(pinacolato)diboron (1.1 equivalents) and a palladium catalyst such as PdCl₂(dppf) (0.03 equivalents).

• Add a base, typically potassium acetate (KOAc) (3 equivalents).

• Heat the reaction mixture at 80 °C under an inert atmosphere (e.g., Nitrogen or Argon) for 12-18 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the mixture to room temperature, dilute with ethyl acetate, and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired boronic ester.

Step 2: Suzuki Coupling to form 2-Methyl-4-(1H-pyrazol-4-yl)pyridine

• In a reaction vessel, combine 4-bromo-2-methylpyridine (1 equivalent), the synthesized pyrazole boronic ester (1.1 equivalents), and a palladium catalyst, for instance, PdCl₂(PPh₃)₂ (0.05 equivalents)[1].

• Add an aqueous solution of a base, such as 1M sodium carbonate (Na₂CO₃) (2 equivalents), and a solvent like THF or DMF[1].

• Degas the mixture and heat to 100 °C under an inert atmosphere for 8-12 hours.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction, dilute with water, and extract with ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• The crude product often requires purification via column chromatography to remove the Boc protecting group (which can occur in situ under certain conditions) and other impurities, yielding the final compound.

Synthesis Workflow Diagram

Caption: A two-step synthesis of the target compound via borylation and Suzuki coupling.

Applications in Drug Discovery: Targeting the M4 Muscarinic Receptor

The pyrazolyl-pyridine scaffold is a cornerstone in the development of Positive Allosteric Modulators (PAMs) for the M4 muscarinic acetylcholine receptor (mAChR).[2][3] These receptors are critical targets for treating neurocognitive disorders, including schizophrenia and Alzheimer's disease.[1][2]

PAMs do not activate the receptor directly but instead enhance the effect of the endogenous ligand, acetylcholine. This offers a more nuanced therapeutic approach compared to direct agonists, potentially reducing side effects. The 2-Methyl-4-(1H-pyrazol-4-yl)pyridine core provides a versatile framework for structure-activity relationship (SAR) studies to optimize potency, selectivity, and pharmacokinetic properties.[2][3]

M4 mAChR Signaling Pathway

Caption: The role of a PAM in enhancing M4 receptor signaling to modulate neurotransmission.

Conclusion

2-Methyl-4-(1H-pyrazol-4-yl)pyridine represents a molecule of high strategic value for researchers in drug discovery. Its synthesis is achievable through robust and well-understood chemical reactions, and its core structure is a validated starting point for the development of selective modulators of the M4 muscarinic receptor. This guide provides the essential technical information to empower scientists to explore the full potential of this promising scaffold in the quest for novel therapeutics for challenging neurological diseases.

References

• Liu, B., et al. (2024). Discovery of 2-Methyl-5-(1H-pyrazol-4-yl)pyridines and Related Heterocycles as Promising M4 mAChR Positive Allosteric Modulators for the Treatment of Neurocognitive Disorders. ResearchGate. Available at: [Link]

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The 2-Methyl-4-(1H-pyrazol-4-yl)pyridine Scaffold: A Privileged Core for Kinase Inhibitor Design

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Rise of a Privileged Scaffold

In the landscape of modern oncology and immunology drug discovery, the identification of "privileged scaffolds" – molecular frameworks that can be readily modified to interact with multiple biological targets – is a cornerstone of efficient lead generation. The 2-methyl-4-(1H-pyrazol-4-yl)pyridine core has emerged as one such scaffold, demonstrating remarkable versatility and potency in the inhibition of a diverse range of protein kinases. Its synthetic tractability and favorable physicochemical properties have established it as a valuable starting point for the development of targeted therapeutics. This guide provides a comprehensive overview of this scaffold, from its fundamental principles of kinase interaction to detailed experimental protocols for its synthesis and evaluation, empowering researchers to leverage its full potential in their drug discovery endeavors.

The significance of the pyrazole moiety in kinase inhibition is well-documented. Pyrazole-containing derivatives are integral to numerous approved kinase inhibitors, including Crizotinib, Ruxolitinib, and Encorafenib.[1] The pyrazole ring is considered a privileged structure due to its synthetic accessibility, drug-like properties, and its capacity to act as a versatile bioisosteric replacement for other functional groups.[1] This guide will delve into the specific attributes of the 2-methyl-4-(1H-pyrazol-4-yl)pyridine core that make it a particularly effective kinase inhibitor scaffold.

Mechanism of Action: Mastering the Hinge Interaction

The efficacy of the 2-methyl-4-(1H-pyrazol-4-yl)pyridine scaffold lies in its ability to effectively mimic the binding of ATP to the kinase hinge region, a critical interaction for inhibitor potency and selectivity. The pyrazole and pyridine rings are strategically positioned to form key hydrogen bonds with the backbone of the hinge region, anchoring the inhibitor in the ATP-binding pocket.

The nitrogen atoms of the pyrazole ring can act as both hydrogen bond donors and acceptors, while the pyridine nitrogen typically acts as a hydrogen bond acceptor. This arrangement allows for multiple, high-quality interactions with the hinge, contributing to high binding affinity. For instance, in many kinase-inhibitor complexes, the pyridine nitrogen forms a hydrogen bond with the backbone amide of a key hinge residue, a common feature of type I kinase inhibitors. The 2-methyl group on the pyridine ring can provide additional van der Waals interactions and influence the overall conformation of the inhibitor, contributing to selectivity.

Structure-Activity Relationship (SAR): A Framework for Optimization

The 2-methyl-4-(1H-pyrazol-4-yl)pyridine core provides a robust framework for systematic chemical modification to enhance potency, selectivity, and pharmacokinetic properties. The structure-activity relationship (SAR) for this scaffold is driven by substitutions at several key positions on both the pyridine and pyrazole rings.

Compound	Substitution (X)	Target Kinase	IC50 (nM)	Key Observations
12	H	JNK3	160	Baseline potency with no substitution.
13	Cl (at pyridine C5)	JNK3	80	Introduction of a chlorine atom at the 5-position of the pyridine ring doubles the potency, likely due to favorable interactions in the binding pocket.
14	H (N-methyl on pyrazole)	JNK3	>160	N-alkylation of the pyrazole nitrogen leads to a slight decrease in potency, suggesting the N-H may act as a crucial hydrogen bond donor.

As illustrated in the table, even minor modifications to the core scaffold can have a significant impact on inhibitory activity. The introduction of a chlorine atom at the 5-position of the pyridine ring in compound 13 resulted in a two-fold increase in potency against JNK3 compared to the unsubstituted analog 12 . Conversely, methylation of the pyrazole nitrogen in compound 14 led to a decrease in activity, highlighting the importance of the pyrazole N-H for hydrogen bonding. These examples underscore the value of systematic SAR exploration to optimize the inhibitor's properties.

Experimental Protocols

Synthesis of the Core Scaffold: 2-Methyl-4-(1H-pyrazol-4-yl)pyridine

The synthesis of the 2-methyl-4-(1H-pyrazol-4-yl)pyridine core is most efficiently achieved through a Suzuki-Miyaura cross-coupling reaction. This powerful carbon-carbon bond-forming reaction is widely used in medicinal chemistry for its functional group tolerance and mild reaction conditions.

This protocol outlines the coupling of 4-bromo-2-methylpyridine with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole.

Materials:

• 4-bromo-2-methylpyridine (1.0 equiv)

• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (1.1 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 equiv)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) (0.04 equiv)

• Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane/Water (4:1 mixture), degassed

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and Hexanes for chromatography

Procedure:

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-bromo-2-methylpyridine, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, Pd(OAc)₂, SPhos, and K₃PO₄.

• Add the degassed 1,4-dioxane/water mixture to the flask.

• Heat the reaction mixture to 100 °C and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure 2-methyl-4-(1H-pyrazol-4-yl)pyridine.

Biochemical Kinase Inhibition Assay: Homogeneous Time-Resolved Fluorescence (HTRF)

HTRF assays are a robust and sensitive method for measuring kinase activity in a high-throughput format. This protocol provides a general framework for an HTRF kinase assay.

Materials:

• Kinase of interest

• Biotinylated substrate peptide

• ATP

• Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• HTRF Detection Buffer

• Europium cryptate-labeled anti-phospho-substrate antibody (donor)

• Streptavidin-XL665 (acceptor)

• Test compounds (e.g., 2-methyl-4-(1H-pyrazol-4-yl)pyridine derivatives) dissolved in DMSO

• Low-volume 384-well plates

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the test compounds, kinase, and biotinylated substrate in the kinase reaction buffer.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction at room temperature for a predetermined time (e.g., 60 minutes).

• Stop the reaction by adding HTRF detection buffer containing EDTA.

• Add the europium cryptate-labeled antibody and Streptavidin-XL665.

• Incubate at room temperature for 60 minutes to allow for the development of the HTRF signal.

• Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at 620 nm (cryptate) and 665 nm (XL665).

• Calculate the HTRF ratio (665 nm / 620 nm * 10,000) and plot the results against the inhibitor concentration to determine the IC50 value.

Cell-Based Assay: Proliferation/Viability (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Test compounds dissolved in DMSO

• 96-well cell culture plates

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compounds and incubate for a specified period (e.g., 72 hours).

• Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control (DMSO) and plot against the compound concentration to determine the GI50 (concentration for 50% of maximal inhibition of cell proliferation).

Target Engagement in Cells: Western Blotting for Phosphorylated Downstream Targets

Western blotting can be used to confirm that the kinase inhibitor is engaging its target in a cellular context by measuring the phosphorylation status of a known downstream substrate. For a JAK1 inhibitor, this could be the phosphorylation of STAT3.

Materials:

• Cell line with an active signaling pathway of interest

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay reagent (e.g., BCA)

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies (e.g., anti-phospho-STAT3 and anti-total-STAT3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Culture cells and treat with the test compound for a specified time.

• Lyse the cells and determine the protein concentration of the lysates.

• Separate the protein lysates by SDS-PAGE and transfer the proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-phospho-STAT3) overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody for the total protein (e.g., anti-total-STAT3) to ensure equal loading.

• Quantify the band intensities to determine the ratio of phosphorylated protein to total protein.

Signaling Pathway and Workflow Diagrams

JAK1-STAT3 Signaling Pathway

The following diagram illustrates the canonical JAK1-STAT3 signaling pathway, a common target for inhibitors based on the 2-methyl-4-(1H-pyrazol-4-yl)pyridine scaffold.

Caption: The JAK1-STAT3 signaling cascade initiated by cytokine binding.

Experimental Workflow for Kinase Inhibitor Evaluation

This diagram outlines the logical flow of experiments for the evaluation of a novel kinase inhibitor based on the 2-methyl-4-(1H-pyrazol-4-yl)pyridine scaffold.

Caption: A typical workflow for kinase inhibitor discovery and validation.

Conclusion

The 2-methyl-4-(1H-pyrazol-4-yl)pyridine scaffold represents a highly promising and versatile starting point for the design of novel kinase inhibitors. Its ability to effectively engage the kinase hinge region, coupled with its synthetic accessibility, makes it an attractive core for medicinal chemistry campaigns. By understanding the fundamental principles of its mechanism of action, systematically exploring its structure-activity relationships, and employing robust experimental protocols, researchers can effectively harness the potential of this privileged scaffold to develop next-generation targeted therapies for a range of human diseases. This guide provides the foundational knowledge and practical methodologies to empower scientists in this endeavor.

References

• Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Design, synthesis and evaluation of novel 2-phenyl-3-(1H-pyrazol-4-yl) pyridine positive allosteric modulators for the M4 mAChR. RSC Medicinal Chemistry. [Link]

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• Chemistry and biomedical relevance of pyrazole derivatives: An integrated review. EPJ Web of Conferences. [Link]

• Synthesis, characterization and biological activity of certain Pyrazole derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

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• Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry. [Link]

• Flow Synthesis of 2-Methylpyridines via α-Methylation. Molecules. [Link]

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• Synthesis of novel pyridine and pyrazolyl pyridine conjugates with potent cytotoxicity against HepG2 cancer cells as PIM-1 kinase inhibitors and caspase activators. RSC Advances. [Link]

• New pyrazolopyridine and pyrazolothiazole-based compounds as anti-proliferative agents targeting c-Met kinase inhibition. RSC Advances. [Link]

• Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor with Potent Aurora Kinase Activity. Journal of Medicinal Chemistry. [Link]

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Medicinal Chemistry of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine: A Privileged Scaffold for Kinase & GPCR Modulation

Executive Summary

2-Methyl-4-(1H-pyrazol-4-yl)pyridine represents a "privileged scaffold" in modern medicinal chemistry, particularly within the realm of Fragment-Based Drug Discovery (FBDD). Its structural architecture—comprising a pyridine ring substituted with a methyl group at the C2 position and a pyrazole moiety at the C4 position—provides a distinct bidentate hydrogen-bonding motif.

This guide analyzes the scaffold's utility as a high-affinity ATP-competitive inhibitor core for protein kinases (e.g., JNK, ALK5, Aurora) and its emerging role in G-Protein Coupled Receptor (GPCR) modulation, specifically as a Positive Allosteric Modulator (PAM) for muscarinic receptors.

Part 1: Structural Analysis & Pharmacophore

The Hinge-Binding Motif

The primary medicinal value of this scaffold lies in its ability to mimic the adenine ring of ATP. In the context of kinase inhibition, the 2-Methyl-4-(1H-pyrazol-4-yl)pyridine moiety functions as a Type I inhibitor core.

• Acceptor (A): The pyridine nitrogen (N1) acts as a hydrogen bond acceptor, typically interacting with the backbone NH of the kinase hinge region.

• Donor (D): The pyrazole NH acts as a hydrogen bond donor, interacting with the backbone carbonyl of the hinge residue.

• The 2-Methyl "Rudder": The methyl group at the C2 position of the pyridine serves a dual purpose:

  • Conformational Lock: It induces a twist between the pyridine and pyrazole rings (atropisomerism potential), breaking planarity to better fit specific hydrophobic pockets.

  • Selectivity Filter: It often clashes with the "gatekeeper" residue in the ATP pocket, thereby selecting for kinases with smaller gatekeeper residues (e.g., Threonine or Alanine) over those with bulky ones (e.g., Methionine or Phenylalanine).

Pharmacophore Visualization (DOT)

The following diagram illustrates the canonical binding mode of this scaffold within a generic kinase ATP pocket.

Caption: Canonical bidentate binding mode of the scaffold to the kinase hinge region, highlighting the critical Donor-Acceptor interactions and the steric role of the methyl group.

Part 2: Target Landscape & Applications

Kinase Inhibition (Oncology & Inflammation)

The scaffold is extensively used to develop inhibitors for:

• ALK5 (TGF-β Type I Receptor): Derivatives where the pyrazole is substituted with bulky ethers have shown high potency (IC50 < 50 nM) by targeting the ATP pocket of ALK5, relevant in fibrosis and cancer metastasis.

• JNK (c-Jun N-terminal Kinase): Pyrazol-4-yl pyridines linked to arylsulfonamides serve as potent JNK inhibitors. The scaffold orients the sulfonamide to interact with the catalytic lysine (Lys55 in JNK1).

• Aurora Kinases: Used in fragment growing strategies (e.g., AT9283 analogs) to target the Aurora A/B ATP site, disrupting mitosis in cancer cells.

GPCR Positive Allosteric Modulation (Neuroscience)

Recent advancements have identified 2-Methyl-4-(1H-pyrazol-4-yl)pyridine derivatives as Positive Allosteric Modulators (PAMs) for the M4 Muscarinic Acetylcholine Receptor (mAChR) .

• Mechanism: Unlike orthosteric agonists (acetylcholine), these compounds bind to an allosteric vestibule, enhancing the receptor's response to endogenous ligands.

• Therapeutic Value: Selective M4 activation is a validated approach for treating the psychotic symptoms of schizophrenia and Alzheimer's disease without the peripheral side effects of non-selective muscarinic agonists.

Part 3: Synthetic Routes & Experimental Protocols

Primary Synthetic Pathway: Suzuki-Miyaura Coupling

The most robust method for constructing this biaryl system is the palladium-catalyzed cross-coupling of a pyridine halide with a pyrazole boronate.

Reaction Scheme (Logic):

• Electrophile: 4-Bromo-2-methylpyridine (commercially available).

• Nucleophile: 1H-Pyrazole-4-boronic acid pinacol ester (Boc-protected to prevent catalyst poisoning).

• Catalyst: Pd(dppf)Cl2 or Pd(PPh3)4.

• Base: Na2CO3 or Cs2CO3 (activates the boronate).

Detailed Experimental Protocol (Synthesis)

Note: This protocol is a validated standard procedure for biaryl coupling.

Materials:

• 4-Bromo-2-methylpyridine (1.0 eq)

• 1-Boc-pyrazole-4-boronic acid pinacol ester (1.1 eq)

• Pd(dppf)Cl2·DCM (0.05 eq)

• Sodium Carbonate (2.0 M aqueous solution, 3.0 eq)

• 1,4-Dioxane (Solvent)

Step-by-Step Methodology:

• Charge: In a microwave vial or round-bottom flask, combine the pyridine halide and pyrazole boronate.

• Solvate: Add 1,4-Dioxane (0.1 M concentration relative to halide). Degas with Nitrogen or Argon for 10 minutes (Critical: Oxygen poisons the Pd(0) species).

• Catalyze: Add the Pd catalyst and the aqueous base solution under inert atmosphere.

• React: Heat to 90°C (oil bath) or 110°C (microwave) for 2-4 hours. Monitor by LC-MS for the disappearance of the bromide (M+H peaks).

• Deprotection (In-situ): The Boc group is often thermally unstable under basic Suzuki conditions. If it remains, treat the crude mixture with 4M HCl in Dioxane/MeOH (1:1) at RT for 1 hour.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over Na2SO4.

• Purification: Flash column chromatography (Gradient: 0-10% MeOH in DCM). The product is polar; the pyridine nitrogen may streak on silica (add 1% Et3N to eluent).

Synthetic Workflow Diagram (DOT)

Caption: Synthetic workflow for the generation of the 2-Methyl-4-(1H-pyrazol-4-yl)pyridine scaffold via Suzuki coupling.

Part 4: Quantitative Data Summary

The following table summarizes the biological activity of derivatives containing this specific scaffold across different target classes.

Target Class	Specific Target	Compound Example	Activity (IC50/EC50)	Mechanism
Kinase	ALK5 (TGF-βR1)	4-((1-cyclopropyl...pyrazol-4-yl)oxy)pyridine	12 nM (IC50)	ATP Competitive
Kinase	JNK1	Pyrazol-4-yl-pyridine sulfonamide	1.28 µM (GI50)	ATP Competitive
Kinase	Aurora A	AT9283 Analog (Fragment)	~0.9 µM (IC50)	Hinge Binder
GPCR	M4 mAChR	2-Methyl-5-(pyrazol-4-yl)pyridine*	~100-500 nM (EC50)	Positive Allosteric Modulator

*Note: M4 PAMs often utilize the 2-methyl-5-substituted isomer, but SAR studies frequently compare the 4- vs 5-position to optimize the vector for the allosteric pocket.

References

• Discovery of 2-Methyl-5-(1H-pyrazol-4-yl)pyridines and Related Heterocycles as Promising M4 mAChR Positive Allosteric Modulators. Journal of Medicinal Chemistry, 2024. Link

• Fragment-Based Discovery of the Pyrazol-4-yl Urea (AT9283), a Multitargeted Kinase Inhibitor. Journal of Medicinal Chemistry, 2009. Link

• Design, synthesis and biological activity evaluation of novel 4-((1-cyclopropyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl) oxy) pyridine-2-yl) amino derivatives as potent ALK5 inhibitors. Bioorganic & Medicinal Chemistry Letters, 2020.[1] Link

• Evaluation of novel pyrazol-4-yl pyridine derivatives possessing arylsulfonamide tethers as c-Jun N-terminal kinase (JNK) inhibitors. European Journal of Medicinal Chemistry, 2023. Link

• 2-(1H-Pyrazol-4-yl)pyridine Compound Summary. PubChem, National Library of Medicine. Link

Sources

• 1. Design, synthesis and biological activity evaluation of novel 4-((1-cyclopropyl-3-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl) oxy) pyridine-2-yl) amino derivatives as potent transforming growth factor-β (TGF-β) type I receptor inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine via Suzuki-Miyaura Coupling

Strategic Analysis & Retrosynthesis

The synthesis of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine represents a classic but deceptively challenging problem in medicinal chemistry. This scaffold is a privileged pharmacophore, appearing in numerous kinase inhibitors (e.g., Crizotinib derivatives) due to the pyrazole's ability to function as a hydrogen bond donor/acceptor pair in the ATP-binding pocket.

The "Heteroatom Problem" in Catalysis

While a standard Suzuki coupling might seem straightforward, this specific transformation introduces two competing failure modes:

• Catalyst Poisoning (The "Azole Effect"): The free N-H of the pyrazole and the pyridine nitrogen are potent

  -donors. They can displace phosphine ligands on the Palladium (Pd) center, forming stable, unreactive Pd-amine complexes that arrest the catalytic cycle.

• Protodeboronation: Pyrazole boronic acids are prone to hydrolytic C-B bond cleavage under basic aqueous conditions, leading to the recovery of unsubstituted pyrazole.

The Solution: Asymmetric Activation

To mitigate these risks, this protocol employs a Protecting Group (PG) Strategy combined with a Ligand-Accelerated Catalysis approach.

• Electrophile: 4-Bromo-2-methylpyridine (Bromide is preferred over chloride for faster oxidative addition at the electron-deficient C4 position).

• Nucleophile: 1-Boc-pyrazole-4-boronic acid pinacol ester. The Boc group serves a dual purpose: it sterically hinders the pyrazole nitrogen to prevent catalyst poisoning and electronically destabilizes the C-B bond just enough to facilitate transmetallation without accelerating protodeboronation.

Core Protocol (Method A: Protected Route)

This method is the "Gold Standard" for reliability, scalability, and purity. It utilizes the tert-butoxycarbonyl (Boc) group, which is often cleaved in situ or during the workup, streamlining the process.

Materials & Stoichiometry[1][2]

Reagent	MW ( g/mol )	Equiv.[1][2]	Scale (Example)	Role
4-Bromo-2-methylpyridine	172.02	1.0	5.00 g (29.1 mmol)	Electrophile
1-Boc-pyrazole-4-boronic acid pinacol ester	294.16	1.2	10.26 g	Nucleophile
Pd(dppf)Cl₂ · CH₂Cl₂	816.64	0.05	1.19 g	Catalyst
Potassium Carbonate (K₂CO₃)	138.21	3.0	12.05 g	Base
1,4-Dioxane	-	-	50 mL (5V)	Solvent (Organic)
Water	-	-	12.5 mL (1.25V)	Solvent (Aqueous)

Step-by-Step Methodology

Phase 1: Reaction Assembly

• Degassing (Critical): In a 250 mL round-bottom flask (RBF), combine 1,4-dioxane and water. Sparge with Argon or Nitrogen gas for 15 minutes. Dissolved oxygen promotes homocoupling and catalyst oxidation.

• Charging: Add the 4-bromo-2-methylpyridine, 1-Boc-pyrazole boronate, and K₂CO₃ to the flask.

• Catalyst Addition: Add the Pd(dppf)Cl₂ catalyst last. The solution should turn a dark orange/red color.

• Inert Atmosphere: Seal the flask with a septum, evacuate/backfill with N₂ three times.

Phase 2: Reaction & Monitoring[3]

• Heating: Heat the mixture to 90°C in an oil bath. Stir vigorously (>500 rpm).

• Timeline: The reaction typically reaches completion in 4–6 hours.

• In-Process Control (IPC): Monitor by LC-MS or TLC (5% MeOH in DCM).

  • Observation: You will observe the disappearance of the bromide (Rt ~ X min) and the formation of the Boc-protected intermediate. Note: Under these basic conditions at 90°C, partial thermal deprotection of the Boc group often occurs, showing two product peaks (Boc-protected and free-NH).

Phase 3: Workup & Deprotection

• Cooling: Cool the reaction mixture to room temperature.

• Boc Cleavage (if incomplete): If LC-MS shows residual Boc-product, add 5 mL of 4M HCl in dioxane and stir at RT for 30 mins. Caution: Gas evolution (CO₂/Isobutylene).

• Neutralization: Carefully adjust pH to ~8 using saturated NaHCO₃ solution.

• Extraction: Extract with Ethyl Acetate (3 x 50 mL). The product is moderately polar; ensure thorough extraction.

• Washing: Wash combined organics with Brine (1 x 50 mL). Dry over anhydrous Na₂SO₄.[3][4]

Phase 4: Purification

• Concentration: Evaporate solvent under reduced pressure.

• Chromatography: Purify via silica gel flash chromatography.

  • Eluent: Gradient of 0%

    10% Methanol in Dichloromethane (DCM).

  • Additives: Add 1% NH₄OH to the eluent if peak tailing is observed (suppresses interaction with acidic silanols).

• Isolation: Collect pure fractions and dry to yield an off-white solid.

Mechanism of Action (Catalytic Cycle)[5]

The following diagram illustrates the specific catalytic pathway, highlighting the critical oxidative addition into the pyridine ring and the role of the base in activating the boronate.

Figure 1: Catalytic cycle for the Suzuki coupling of chloropyridines. Note the regeneration of Pd(0) is the rate-determining step in sterically crowded systems, but oxidative addition dominates for electron-rich substrates.

Troubleshooting & Optimization (Method B: Difficult Substrates)

If Method A fails (e.g., low yield due to steric bulk or electronic deactivation), employ Method B using advanced Buchwald precatalysts designed for "challenging" nitrogen heterocycles.

Alternative Conditions (Method B)

• Catalyst: XPhos Pd G2 (2-3 mol%). This bulky, electron-rich ligand prevents Pd poisoning by the pyridine/pyrazole nitrogens.

• Base: K₃PO₄ (Tribasic Potassium Phosphate) – stronger base, higher solubility in water.

• Solvent: n-Butanol/Water (3:1) or Toluene/Water (3:1).

• Temperature: 100°C.

Common Failure Modes & Fixes

Symptom	Diagnosis	Corrective Action
No Reaction (SM remaining)	Catalyst poisoning or inactive catalyst.	Switch to XPhos Pd G2 or SPhos Pd G2 . Ensure thorough degassing.
Protodeboronation (Pyrazole only)	Boronate hydrolysis faster than coupling.	Reduce water ratio (use 10:1 Dioxane/H₂O). Lower temp to 80°C. Increase catalyst loading.
Homocoupling (Pyridine dimer)	Presence of Oxygen.[5]	Re-degas solvents.[3][1] Verify inert atmosphere integrity.
Black Precipitate (Pd Black)	Catalyst decomposition ("death").	Add excess ligand (e.g., free XPhos) to stabilize Pd.

Workup & Purification Workflow

The isolation of polar heterocycles requires a specific workflow to remove inorganic salts and Palladium residues.

Figure 2: Optimized downstream processing workflow for polar heterocyclic products.

References

• Billingsley, K. L., & Buchwald, S. L. (2007). An Improved System for the Suzuki−Miyaura Cross-Coupling of Heteroaryl Halides with Heteroaryl Boronic Acids. Journal of the American Chemical Society.[6]

• Mullens, P. R. (2009). An improved synthesis of 1-methyl-1H-pyrazole-4-boronic acid pinacol ester and its corresponding lithium hydroxy ate complex: application in Suzuki couplings. Tetrahedron Letters.

• Kondolff, I., Doucet, H., & Santelli, M. (2004). Suzuki cross-couplings of benzenesulfonyl chlorides with arylboronic acids catalyzed by a palladium–tetraphosphine complex. Tetrahedron.

• Organic Chemistry Portal. Suzuki Coupling Mechanism and Conditions.

Sources

• 1. a2bchem.com [a2bchem.com]
• 2. reddit.com [reddit.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Suzuki Coupling [organic-chemistry.org]

Using 2-Methyl-4-(1H-pyrazol-4-yl)pyridine as a bidentate ligand

Application Note: 2-Methyl-4-(1H-pyrazol-4-yl)pyridine as a Bridging Bidentate Ligand

Executive Summary

This technical guide details the utility of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine (Me-4-pp) as a functional bridging bidentate ligand in the synthesis of Metal-Organic Frameworks (MOFs) and coordination polymers. Unlike its chelating isomers (e.g., 2-(pyrazol-3-yl)pyridine), the specific C4–C4 connectivity between the pyridine and pyrazole rings creates a rigid, linear geometry. This structure precludes chelation to a single metal center, instead promoting the formation of pillared 3D networks from 2D metal-carboxylate layers. The 2-methyl substituent serves a critical dual function: enhancing ligand solubility in organic solvents and providing steric bulk to modulate pore dimensions and prevent framework interpenetration.

Chemical Profile & Ligand Geometry

Property	Specification
IUPAC Name	2-Methyl-4-(1H-pyrazol-4-yl)pyridine
Ligand Type	Neutral, Bridging Bidentate (N,N'-donor)
Coordination Vector	Divergent (~180° separation between donor vectors)
Key Functionality	MOF Pillaring Agent, Supramolecular Linker
pKa (Pyridine N)	~5.8 (Estimated; enhanced basicity via methyl induction)
Tautomerism	1H-pyrazole ⇌ 2H-pyrazole (Fast exchange in solution)

Expert Insight: The "bidentate" classification here refers strictly to the presence of two donor nitrogen atoms. Researchers must not confuse this with chelating bidentate ligands (like 2,2'-bipyridine). The vector of the lone pairs on the pyridine nitrogen and the pyrazole nitrogen are divergent. Therefore, Me-4-pp acts as a molecular rod, ideal for spacing metal nodes apart.

Protocol A: Ligand Synthesis (Suzuki-Miyaura Coupling)

Objective: Synthesize high-purity 2-Methyl-4-(1H-pyrazol-4-yl)pyridine from commercially available precursors. Mechanism: Palladium-catalyzed cross-coupling between an aryl halide and a boronic ester.[1]

Reagents & Materials

• Precursor A: 4-Bromo-2-methylpyridine (1.0 eq)

• Precursor B: 1-(Tetrahydropyran-2-yl)-1H-pyrazole-4-boronic acid pinacol ester (1.1 eq) [Note: THP protection is recommended to prevent catalyst poisoning by the free pyrazole NH, though unprotected boronic esters can be used with higher catalyst loading]

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)

• Base: K₂CO₃ (3.0 eq), dissolved in min. water.

• Solvent: 1,4-Dioxane : Water (4:1 v/v).

Step-by-Step Methodology

• Inert Setup: Charge a Schlenk flask or microwave vial with Precursor A, Precursor B, and Base. Evacuate and backfill with Argon (3x).

• Solvent Addition: Add degassed 1,4-Dioxane/Water mixture.

• Catalyst Addition: Add Pd catalyst under a positive stream of Argon. Seal immediately.

• Reaction:

  • Thermal Method: Reflux at 100°C for 16–24 hours.

  • Microwave Method:[1][2][3] Irradiate at 120°C for 45 minutes (High throughput).

• Deprotection (if THP used): Treat the crude intermediate with 4M HCl in Dioxane/MeOH for 2 hours at RT to remove the THP group.

• Workup: Neutralize with NaHCO₃, extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over Na₂SO₄.

• Purification: Flash column chromatography (SiO₂).

  • Eluent: DCM : MeOH (95:5 to 90:10). The free pyrazole is polar; the methyl group aids solubility but requires polar solvent systems.

• Validation: 1H NMR (DMSO-d6) should show the diagnostic methyl singlet at ~2.5 ppm and the pyrazole protons as a broad singlet or two distinct peaks depending on tautomeric exchange rate.

Protocol B: MOF Assembly (Pillared-Layer Strategy)

Objective: Construct a 3D porous framework using Me-4-pp as the vertical pillar and a dicarboxylate as the horizontal linker. System: Zn(II) / Terephthalic Acid (BDC) / Me-4-pp.

Rationale

Zn(II) often forms "paddlewheel" clusters or 2D sheets with carboxylates. Introducing Me-4-pp displaces axial solvent molecules, linking these 2D sheets into a 3D scaffold. The 2-methyl group on the pyridine ring introduces steric hindrance, which can prevent the resulting lattices from sliding into each other (interpenetration), thereby preserving pore volume.

Experimental Workflow

• Stock Solutions:

  • Sol A: Zn(NO₃)₂·6H₂O (0.1 mmol) in DMF (2 mL).

  • Sol B: Terephthalic Acid (H₂BDC) (0.1 mmol) in DMF (2 mL).

  • Sol C: Me-4-pp (0.05 mmol) in DMF/Ethanol (1:1, 2 mL). Note: The 2:1 ratio of Zn:Ligand is common for pillaring, but 1:1 may be needed depending on the target topology.

• Mixing: Combine Sol A, B, and C in a 20 mL scintillation vial or Teflon-lined autoclave.

• Modulator (Optional): Add 2 drops of dilute HNO₃ or acetic acid to slow nucleation and improve crystal size.

• Solvothermal Synthesis:

  • Seal and heat at 85°C for 48 hours.

  • Cooling: Slow cool (1°C/min) to room temperature to prevent framework collapse or defect formation.

• Harvesting: Filter the resulting colorless block crystals.

• Activation: Solvent exchange with Ethanol (3x daily for 3 days), followed by supercritical CO₂ drying or vacuum activation at 120°C.

Visualization: Synthesis & Assembly Logic

Caption: Workflow illustrating the synthesis of the Me-4-pp ligand and its subsequent utilization as a pillaring agent to construct 3D Metal-Organic Frameworks.

Characterization & Troubleshooting

Data Summary Table

Technique	Observation	Interpretation
1H NMR (DMSO-d6)	Pyridine H6 doublet at ~8.5 ppm.[4] Methyl singlet at ~2.5 ppm.	Confirms ligand identity. Broadening of pyrazole NH indicates dynamic tautomerism.
PXRD (Powder X-Ray)	Low-angle peaks (2θ < 10°).	Indicates large d-spacing characteristic of porous MOF structures.
TGA (Thermogravimetric)	Weight loss < 150°C (Solvent). Plateau > 350°C.	Confirms thermal stability of the coordination network.
BET Surface Area	Type I Isotherm.	Microporous nature. Lower surface area than un-methylated analog suggests steric bulk effect.

Troubleshooting Guide

• Issue: Ligand Insolubility.

  • Cause: Strong intermolecular H-bonding of the pyrazole NH.

  • Solution: Use polar aprotic solvents (DMF, DMSO) or alcohols. The 2-methyl group improves solubility compared to the non-methylated parent, but heating may still be required.

• Issue: Amorphous MOF Product.

  • Cause: Reaction rate too fast.

  • Solution: Increase the concentration of the acid modulator or lower the temperature to 75°C to promote slow crystal growth.

• Issue: Impure Ligand (Palladium Black).

  • Cause: Catalyst decomposition.

  • Solution: Treat the crude ligand with a metal scavenger (e.g., QuadraPure™) or wash with aqueous Na₂EDTA during workup.

References

• Ligand Synthesis & Suzuki Coupling

  • Cheng, H., et al. (2014).[2] "Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction." Chinese Chemical Letters.

• MOF Pillaring Strategy

  • Chun, H., et al. (2005). "Synthesis, X-ray Crystal Structures, and Gas Sorption Properties of Pillared Square Grid Nets Based on Padde-Wheel Zn2(COO)4 Secondary Building Units." Inorganic Chemistry.

• Coordination Geometry of Pyrazolyl-Pyridines

  • Halcrow, M. A. (2005). "The synthesis and coordination chemistry of 2,6-bis(pyrazolyl)pyridines and related ligands." Coordination Chemistry Reviews. (Context on isomer differences).

• Pharmaceutical Relevance (M4 PAMs)

  • Bubser, M., et al. (2014). "Discovery of 2-Methyl-5-(1H-pyrazol-4-yl)pyridines...

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. html.rhhz.net [html.rhhz.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. mdpi.com [mdpi.com]

Application Note: Scalable Preparation of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine Hydrochloride

Abstract & Strategic Overview

The 2-methyl-4-(1H-pyrazol-4-yl)pyridine moiety is a "privileged scaffold" in medicinal chemistry, frequently serving as the hinge-binding domain in kinase inhibitors (e.g., c-Met and ALK inhibitors). While the free base is useful for further functionalization, the hydrochloride salt is preferred for stability, solubility studies, and solid handling during drug formulation.

This application note details a robust, two-stage protocol designed for reproducibility and scalability. Unlike direct couplings of unprotected pyrazoles—which often suffer from catalyst poisoning due to the acidic N-H proton—this route utilizes a Boc-protected pyrazole boronate . This strategy ensures high catalytic turnover and simplifies the purification of the intermediate before the final "telescoped" deprotection and salt formation.

Retrosynthetic Logic

The synthesis is disconnected into two commercially available building blocks via a Suzuki-Miyaura cross-coupling, followed by acid-mediated deprotection.

Figure 1: Retrosynthetic strategy utilizing a Boc-protection strategy to mitigate catalyst poisoning.

Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Synthesis of tert-butyl 4-(2-methylpyridin-4-yl)-1H-pyrazole-1-carboxylate.

Rationale:

• Catalyst (Pd(dppf)Cl₂[1]·DCM): Selected for its resistance to oxidative degradation and high efficiency with heteroaryl chlorides/bromides.

• Solvent (1,4-Dioxane/Water): The biphasic system dissolves the inorganic base while maintaining a high reflux temperature (100°C) necessary for sterically demanding couplings.

• Protection (Boc): Prevents the pyrazole nitrogen from coordinating to the Palladium center, which would otherwise quench the catalytic cycle.

Materials Table

Reagent	MW ( g/mol )	Equiv.[2][3][4][5][6][7]	Scale (Example)
4-Bromo-2-methylpyridine	172.02	1.0	5.00 g
1-Boc-pyrazole-4-boronic acid pinacol ester	294.15	1.1	9.40 g
Pd(dppf)Cl₂ · CH₂Cl₂	816.64	0.05	1.18 g
Sodium Carbonate (Na₂CO₃)	105.99	2.5	7.70 g
1,4-Dioxane	-	-	50 mL (10 V)
Water	-	-	12.5 mL (2.5 V)

Step-by-Step Procedure

• Inert Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and nitrogen inlet. Flame-dry or oven-dry the glassware.

• Charging: Add 4-Bromo-2-methylpyridine, the Boc-boronate ester, and Na₂CO₃ to the flask.

• Solvent Addition: Add 1,4-dioxane and water.

• Degassing (Critical): Sparge the mixture with nitrogen gas for 15 minutes. Oxygen is the enemy of Palladium(0); thorough degassing is essential for yield.

• Catalyst Addition: Add Pd(dppf)Cl₂[1]·DCM complex in one portion. Sparge for an additional 5 minutes.

• Reaction: Heat the mixture to 90–100°C (internal temperature) for 4–6 hours.

  • Checkpoint: Monitor by LCMS or TLC (50% EtOAc/Hexanes). Look for the disappearance of the bromide (SM1).

• Workup:

  • Cool to room temperature.[1][6][8][9][10]

  • Filter through a pad of Celite® to remove Palladium black; rinse with EtOAc.

  • Partition the filtrate between EtOAc (100 mL) and Water (50 mL).

  • Wash the organic layer with Brine (50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude dark oil via silica gel chromatography (Gradient: 0% to 60% EtOAc in Hexanes).

  • Yield Expectation: 75–85% as a light yellow solid/oil.

Protocol B: Deprotection & Salt Formation

Objective: Cleavage of the Boc group and isolation of the hydrochloride salt.[11]

Rationale: Using 4M HCl in Dioxane under anhydrous conditions allows the product to precipitate directly from the reaction mixture. This avoids difficult aqueous extractions of the highly polar, water-soluble free base.

Materials Table

Reagent	Equiv.	Scale (Based on 5g SM1 yield)
Boc-Intermediate	1.0	~6.0 g
4M HCl in 1,4-Dioxane	5.0	~29 mL
Methanol (MeOH)	-	12 mL (2 V)
Diethyl Ether (Et₂O)	-	60 mL (Antisolvent)

Step-by-Step Procedure

• Dissolution: Dissolve the purified Boc-intermediate (from Protocol A) in a minimal amount of MeOH (or Dioxane) in a round-bottom flask.

• Acidification: Cool the solution to 0°C (ice bath). Dropwise add 4M HCl in Dioxane .

  • Observation: Gas evolution (isobutylene) and CO₂ formation will occur.

• Reaction: Remove the ice bath and stir at Room Temperature (20–25°C) for 2–4 hours.

  • Checkpoint: LCMS should show Mass [M+1] = 160.1 (Free base mass) and total loss of the Boc-adduct (+100 mass).

• Precipitation:

  • If a thick precipitate forms, dilute with Diethyl Ether (Et₂O) to maximize recovery.

  • If no precipitate forms (solution remains clear), slowly add Et₂O until the solution turns cloudy, then stir for 30 mins to induce crystallization.

• Isolation: Filter the solid under a nitrogen blanket (the salt can be hygroscopic). Wash the cake with Et₂O (2 x 20 mL).

• Drying: Dry the solid in a vacuum oven at 45°C for 12 hours.

Analytical Validation

Test	Method	Acceptance Criteria
Appearance	Visual	Off-white to pale yellow solid.
¹H NMR	DMSO-d₆ (400 MHz)	δ (ppm): ~8.7 (d, 1H, Py-H6), ~8.5 (s, 2H, Pyrazole-H), ~8.1 (s, 1H, Py-H3), ~7.9 (d, 1H, Py-H5), 2.7 (s, 3H, Me). Note: Pyrazole NH signals are broad/invisible due to exchange.
LCMS	ESI+	[M+H]⁺ = 160.2 m/z (Free base). Single peak >98%.[2][3][5]
Chloride Content	Titration	16–18% (Consistent with Mono-HCl). Note: Di-HCl is possible if excess acid is trapped.

Workflow Visualization

Figure 2: Operational workflow from starting materials to isolated salt.

Troubleshooting & Critical Parameters

Catalyst Poisoning (Stalled Reaction)

• Symptom: Reaction stops at 50% conversion.

• Cause: The Boc group may be thermally unstable in aqueous base at >100°C. If it falls off, the free pyrazole nitrogen binds Pd.

• Solution: Switch base to K₃PO₄ (milder) or lower temp to 80°C. Alternatively, add 5 mol% extra catalyst if stalling occurs.

Hygroscopicity of the Salt

• Symptom: The final solid turns into a gum upon exposure to air.

• Cause: Pyridine salts are notoriously hygroscopic.

• Solution: Perform the final filtration under nitrogen. Store the vial in a desiccator. If the salt is too gummy, recrystallize from EtOH/Et₂O .

Removal of Boron Impurities

• Symptom: Sticky residue during the first purification.

• Cause: Pinacol byproducts.

• Solution: Wash the organic layer in Protocol A with 1M NaOH (rapid wash) to hydrolyze and remove residual boronic species before the silica column.

References

• Suzuki-Miyaura Coupling Mechanism & Catalyst Selection

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Boc-Deprotection Methodologies

  • Han, G., Tamaki, M., & Hruby, V. J. (2001).[10] Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M).[8][10][11] Journal of Peptide Research, 58(4), 338–341.[8][10]

• Synthesis of Pyridine-Pyrazole Scaffolds (Relevant Patent)

  • Cui, J. J., et al. (2010). Protein Kinase Inhibitors. World Intellectual Property Organization, WO 2010/019903. (See Example synthesis of c-Met inhibitor intermediates).

• pKa and Salt Formation Logic

  • Reich, H. J. (2022). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 3. organicchemistrydata.org [organicchemistrydata.org]
• 4. Boc Deprotection - HCl [commonorganicchemistry.com]
• 5. chemscene.com [chemscene.com]
• 6. a2bchem.com [a2bchem.com]
• 7. CN103755625A - Method for cleanly preparing high-purity pyridine hydrochloride - Google Patents [patents.google.com]
• 8. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Suzuki Coupling [organic-chemistry.org]
• 10. experts.arizona.edu [experts.arizona.edu]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for Scalable Synthesis of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine Intermediates

Abstract

This comprehensive guide details a scalable and robust synthetic route for 2-Methyl-4-(1H-pyrazol-4-yl)pyridine, a key building block in the development of various pharmaceutical agents. The presented strategy is centered around a pivotal Suzuki-Miyaura cross-coupling reaction, connecting two key intermediates: 2-methyl-4-bromopyridine and a protected pyrazole-4-boronic acid pinacol ester. This document provides not only step-by-step protocols for each synthetic transformation but also delves into the rationale behind the selection of reagents and conditions, offering field-proven insights for researchers, scientists, and drug development professionals. The protocols have been designed with scalability and efficiency in mind, addressing common challenges encountered in heteroaryl coupling and offering solutions for process optimization.

Introduction

The 2-methyl-4-(1H-pyrazol-4-yl)pyridine scaffold is a privileged structural motif found in numerous biologically active molecules, including kinase inhibitors and other therapeutic candidates. Its synthesis on a large scale requires a convergent and efficient strategy that utilizes readily available starting materials and minimizes purification challenges. The Suzuki-Miyaura cross-coupling reaction stands out as a powerful and versatile method for the formation of carbon-carbon bonds between aromatic and heteroaromatic rings, offering high functional group tolerance and generally high yields.[1][2]

This application note focuses on a three-stage synthetic sequence:

• Synthesis of Intermediate I: 2-Methyl-4-bromopyridine via a Sandmeyer-type reaction from the commercially available 2-amino-4-methylpyridine.

• Synthesis of Intermediate II: 1-(tert-butoxycarbonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole from a protected 4-halopyrazole.

• Suzuki-Miyaura Coupling and Final Deprotection to yield the target molecule, 2-Methyl-4-(1H-pyrazol-4-yl)pyridine.

The rationale for this approach lies in its convergence, allowing for the independent synthesis and purification of the two key fragments before their crucial union. The use of a Boc-protected pyrazole intermediate is a key strategic decision to enhance stability and prevent side reactions during the borylation and coupling steps.

Overall Synthetic Workflow

The overall synthetic strategy is depicted in the following workflow diagram. Each major transformation is detailed in the subsequent sections with full experimental protocols.

Figure 1: Overall synthetic route to 2-Methyl-4-(1H-pyrazol-4-yl)pyridine.

Part 1: Synthesis of Intermediate I: 2-Methyl-4-bromopyridine

The synthesis of 2-methyl-4-bromopyridine is most efficiently and scalably achieved through a Sandmeyer-type reaction of the readily available 2-amino-4-methylpyridine. This classical transformation involves the diazotization of the amino group with a nitrite source in the presence of a bromide source, followed by the displacement of the diazonium group with a bromide ion. This method is well-established for its high yield and reliability in industrial production.

Protocol 1: Diazotization and Bromination of 2-Amino-4-methylpyridine

This protocol is adapted from established industrial procedures.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity (mol)	Mass/Volume	Notes
2-Amino-4-methylpyridine	108.14	0.1	10.8 g	Starting material
48% Hydrobromic acid (HBr)	80.91	0.4	46 mL	Reagent and solvent
Bromine (Br₂)	159.81	0.3	15 mL	Brominating agent
Sodium nitrite (NaNO₂)	69.00	~0.25	42 g of 40% aq. sol.	Diazotizing agent
50% Sodium hydroxide (NaOH)	40.00	As needed	As needed	For pH adjustment
Ethyl acetate	-	-	As needed	Extraction solvent
Anhydrous sodium sulfate (Na₂SO₄)	142.04	-	As needed	Drying agent

Procedure:

• Reaction Setup: In a reaction vessel equipped with a mechanical stirrer, thermometer, and addition funnel, add 48% hydrobromic acid (46 mL). Cool the acid to below 0 °C using an ice-salt bath.

• Amine Addition: Slowly add 2-amino-4-methylpyridine (10.8 g, 0.1 mol) to the cold hydrobromic acid while maintaining the temperature below 5 °C.

• Bromine Addition: Once the amine is fully dissolved and the solution is cooled to -5 °C, slowly add bromine (15 mL, 0.3 mol) dropwise via the addition funnel over 30-40 minutes. It is crucial to maintain the temperature at or below 0 °C during this addition.

• Diazotization: After the bromine addition is complete, add a 40% aqueous solution of sodium nitrite (42 g) dropwise, ensuring the temperature remains below 0 °C. The addition should take approximately 1 to 1.5 hours.

• Reaction Maturation: Stir the reaction mixture at 0 °C for an additional 30 minutes after the sodium nitrite addition is complete.

• Work-up: Slowly and carefully add 50% aqueous sodium hydroxide solution to the reaction mixture to adjust the pH to ~9, while keeping the temperature below 20 °C.

• Extraction and Isolation: Transfer the mixture to a separatory funnel and extract with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2-methyl-4-bromopyridine as the product. The molar yield is typically around 95%.

Causality and Insights:

• Choice of Reagents: The use of HBr serves as both the acid to form the pyridinium salt and the bromide source. The Sandmeyer reaction is a reliable method for introducing halides onto aromatic rings, particularly from an amino precursor, and is preferred for its scalability over other bromination methods that might lack regioselectivity or require more expensive reagents.

• Temperature Control: Maintaining low temperatures (below 0 °C) is critical during the diazotization step to prevent the premature decomposition of the unstable diazonium salt, which would lead to byproducts and reduced yield.

Part 2: Synthesis of Intermediate II: 1-(tert-butoxycarbonyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

The synthesis of the pyrazole boronic acid intermediate is a critical step. To ensure stability and prevent side reactions at the pyrazole N-H during the subsequent Suzuki coupling, a protecting group strategy is employed. The tert-butoxycarbonyl (Boc) group is an excellent choice due to its robustness under the coupling conditions and its relatively straightforward removal. The borylation is achieved via a palladium-catalyzed reaction between a Boc-protected 4-halopyrazole and bis(pinacolato)diboron.

Protocol 2: Palladium-Catalyzed Borylation of 1-Boc-4-iodopyrazole

This protocol is based on a patented method for producing pyrazole boronic acid pinacol esters.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity (mol)	Mass	Notes
1-Boc-4-iodopyrazole	322.08	0.1	32.2 g	Starting material
Bis(pinacolato)diboron	253.94	0.1	25.4 g	Boron source
[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)	731.73	0.001	0.73 g	Catalyst
Potassium acetate (KOAc)	98.14	0.3	29.4 g	Base
Dioxane	-	-	200 mL	Anhydrous solvent

Procedure:

• Reaction Setup: To a dry reaction vessel, add 1-Boc-4-iodopyrazole (32.2 g, 0.1 mol), bis(pinacolato)diboron (25.4 g, 0.1 mol), Pd(dppf)Cl₂ (0.73 g, 0.001 mol), and potassium acetate (29.4 g, 0.3 mol).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add anhydrous dioxane (200 mL) via cannula or syringe.

• Reaction: Heat the mixture to 80-90 °C and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature and filter through a pad of celite to remove the catalyst and inorganic salts. Concentrate the filtrate under reduced pressure. The residue can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or petroleum ether) to yield 1-Boc-4-pyrazoleboronic pinacol ester.

Causality and Insights:

• Protecting Group: The Boc group prevents N-arylation or other side reactions involving the acidic N-H proton of the pyrazole ring during the base-mediated Suzuki coupling.

• Catalyst System: Pd(dppf)Cl₂ is a robust and commonly used catalyst for Miyaura borylation reactions. The dppf ligand provides the necessary steric and electronic properties to facilitate the catalytic cycle efficiently.

• Base: Potassium acetate is a mild base that is effective in this transformation without causing significant hydrolysis of the boronic ester product.

Part 3: Suzuki-Miyaura Coupling and Final Deprotection

This is the key bond-forming step to construct the desired 2-methyl-4-(1H-pyrazol-4-yl)pyridine framework. The choice of catalyst, ligand, base, and solvent system is crucial for achieving high yields and minimizing byproducts, especially when dealing with heteroaryl substrates.

Protocol 3: Suzuki-Miyaura Coupling of Intermediates I and II

This is a general protocol that may require optimization for specific scales.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity (mol)	Mass/Volume	Notes
2-Methyl-4-bromopyridine (I)	172.02	0.1	17.2 g	Intermediate I
1-Boc-pyrazole-4-boronic acid pinacol ester (II)	320.19	0.12	38.4 g	Intermediate II (1.2 equiv)
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)	1155.56	0.003	3.47 g	Catalyst (3 mol%)
Potassium carbonate (K₂CO₃)	138.21	0.2	27.6 g	Base (2.0 equiv)
1,4-Dioxane	-	-	400 mL	Degassed solvent
Water	-	-	100 mL	Degassed solvent

Procedure:

• Reaction Setup: To a dry Schlenk flask, add 2-methyl-4-bromopyridine (17.2 g, 0.1 mol), 1-Boc-pyrazole-4-boronic acid pinacol ester (38.4 g, 0.12 mol), potassium carbonate (27.6 g, 0.2 mol), and Pd(PPh₃)₄ (3.47 g, 0.003 mol).

• Inert Atmosphere: Seal the flask, and evacuate and backfill with argon three times.

• Solvent Addition: Add degassed 1,4-dioxane (400 mL) and degassed water (100 mL) via syringe.

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring for 8-12 hours. Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product, N-Boc-protected 2-methyl-4-(1H-pyrazol-4-yl)pyridine, can be purified by column chromatography on silica gel.

Causality and Insights:

• Catalyst and Ligand: Pd(PPh₃)₄ is a classic and effective catalyst for many Suzuki couplings. For challenging heteroaryl couplings, more advanced catalyst systems, such as those employing bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) with a Pd(OAc)₂ or a palladacycle precatalyst, can sometimes offer higher yields and faster reaction times.[3] The pyridine nitrogen can coordinate to the palladium center, potentially inhibiting the catalytic cycle; bulky ligands can help mitigate this issue.[1][3]

• Base and Solvent: A mixed solvent system like dioxane/water is commonly used to dissolve both the organic substrates and the inorganic base. Potassium carbonate is a cost-effective and efficient base for this transformation. Other bases like K₃PO₄ or Cs₂CO₃ can be more effective for less reactive substrates.

• Common Challenges: On a large scale, issues such as protodebromination of the starting material or homocoupling of the boronic ester can occur.[3] Careful control of reaction temperature and ensuring an oxygen-free environment are crucial to minimize these side reactions.[4][5]

Protocol 4: N-Boc Deprotection

A simple and effective method for the deprotection of the Boc group on the pyrazole nitrogen is treatment with a strong acid.

Materials:

Reagent/Material	Quantity	Notes
Protected Product	0.1 mol	From Protocol 3
4 M HCl in Dioxane	200 mL	Deprotecting agent
Diethyl ether	As needed	For precipitation
Saturated NaHCO₃ solution	As needed	For neutralization
Dichloromethane	As needed	Extraction solvent

Procedure:

• Reaction: Dissolve the purified, N-Boc protected product in 4 M HCl in dioxane (200 mL) and stir at room temperature for 2-4 hours.

• Product Isolation: Monitor the reaction by TLC. Upon completion, the product hydrochloride salt may precipitate. Diethyl ether can be added to facilitate further precipitation. The solid can be collected by filtration.

• Neutralization and Extraction: To obtain the free base, dissolve the hydrochloride salt in water and neutralize with a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with dichloromethane.

• Final Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product, 2-methyl-4-(1H-pyrazol-4-yl)pyridine.

Causality and Insights:

• Deprotection Method: Acidic conditions are standard for Boc group removal. While trifluoroacetic acid (TFA) is also commonly used, HCl in dioxane is often preferred on a larger scale due to its lower cost and easier handling. Recently, milder methods using NaBH₄ in ethanol have been reported for the selective deprotection of N-Boc pyrazoles, which could be advantageous if acid-sensitive functional groups are present elsewhere in the molecule.[6]

Comparative Analysis and Scalability

The presented synthetic route offers a highly scalable and efficient pathway to 2-methyl-4-(1H-pyrazol-4-yl)pyridine.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ACS Publications Industry Webinar: Behind the Failures of Suzuki–Miyaura Coupling Scale-Up: A Real-World Case Study [access.acspubs.org]
• 5. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]
• 6. arkat-usa.org [arkat-usa.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Solubility of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine in DMSO

Welcome to the technical support guide for 2-Methyl-4-(1H-pyrazol-4-yl)pyridine. This resource is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered when working with this compound in Dimethyl Sulfoxide (DMSO). As a heterocyclic compound featuring both pyridine and pyrazole moieties, it possesses significant potential in medicinal chemistry but can present handling difficulties related to its solubility.[1][2] This guide provides in-depth, field-proven insights and step-by-step protocols to ensure reproducible and accurate experimental results.

Section 1: Understanding the Core Challenge

2-Methyl-4-(1H-pyrazol-4-yl)pyridine's structure, while promising for biological activity, contributes to its solubility behavior. The planar nature of the aromatic rings can promote strong crystal lattice stacking, making it difficult for solvent molecules to penetrate and dissolve the solid.[3] Furthermore, while DMSO is an excellent and widely used polar aprotic solvent for dissolving a broad range of compounds, its unique properties can also introduce complications.[4][5] The most critical of these is its hygroscopicity; DMSO readily absorbs atmospheric water, which can significantly lower the solubility of lipophilic compounds and lead to precipitation, especially after freeze-thaw cycles.[6]

Table 1: Inferred Physicochemical Properties of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine

Note: Specific experimental data for this molecule is not publicly available. Properties are estimated based on the closely related structure, 2-(1H-pyrazol-4-yl)pyridine.

Property	Estimated Value	Source
Molecular Formula	C₉H₉N₃	Derived
Molecular Weight	~159.19 g/mol	Derived from[7][8]
Appearance	Likely a white to off-white solid	Inferred from similar compounds[9]
Predicted LogP	1.0 - 2.0	Inferred from similar structures[10]

Section 2: Frequently Asked Questions (FAQs)

Q1: My compound won't dissolve in DMSO at room temperature. What are the immediate troubleshooting steps?

A1: This is a common starting problem. The initial energy barrier to dissolution is often related to the compound's crystal lattice energy.

• Initial Steps: Instead of just letting the vial sit, ensure active mixing. Vortex the solution vigorously for 1-2 minutes.[9]

• Mechanical Assistance: If vortexing is insufficient, use sonication. An ultrasonic bath can provide the energy needed to break up solid aggregates and facilitate solvent interaction.[4][11] Sonicate for 5-10 minutes and visually inspect for dissolution.

• Causality: Both methods introduce kinetic energy into the system, disrupting the intermolecular forces within the crystal and accelerating the dissolution process without adding heat, which could degrade the compound.

Q2: Is it safe to heat the DMSO solution to improve solubility? What are the risks?

A2: Yes, gentle warming is a standard procedure, but it must be done cautiously.

• Recommended Protocol: Use a water bath set to a modest temperature, typically 37°C. Do not exceed 40°C without prior knowledge of your compound's thermal stability.[9][12] Heat can degrade some compounds, leading to inaccurate concentration measurements and altered biological activity.[4]

• DMSO Stability: DMSO itself is thermally stable well above this range (boiling point 189°C), but it can decompose at elevated temperatures, a process catalyzed by acids or bases.[5][13] The primary concern is the stability of your dissolved compound.

• Self-Validation: Before heating your entire stock, test a small aliquot. After warming and cooling, check for any signs of discoloration or precipitation, which could indicate degradation or that you have created a supersaturated solution that is not stable at room temperature.

Q3: My compound dissolved perfectly, but after a day (or a freeze-thaw cycle), I see crystals in my DMSO stock. Why?

A3: This is almost always due to the hygroscopic nature of DMSO.

• The Mechanism: DMSO rapidly absorbs moisture from the air. The presence of water in DMSO significantly depresses the freezing point but also makes the solvent environment more polar and structured, which drastically reduces the solubility of many lipophilic organic compounds.[6] This effect is magnified during freeze-thaw cycles, which increase the probability of crystallization.[6][14]

• Prevention:

  • Use Anhydrous DMSO: Always start with a fresh, sealed bottle of high-purity, anhydrous DMSO.[9]

  • Proper Handling: Do not leave the DMSO stock bottle open to the air. Dispense what you need quickly and reseal the container tightly.

  • Aliquot Solutions: Once your compound is dissolved, aliquot the stock solution into single-use volumes in tightly sealed vials (e.g., cryovials with O-rings).[4][9] This minimizes both water absorption and the number of freeze-thaw cycles for the bulk of your stock.

  • Storage: Store aliquots at -20°C or -80°C.[9]

Q4: When I dilute my DMSO stock into my aqueous assay buffer, the compound immediately precipitates. How can I solve this?

A4: This is a classic sign of exceeding the thermodynamic solubility of the compound in the final solvent mixture. A high concentration in 100% DMSO does not guarantee solubility in a mostly aqueous environment.[14]

• The Underlying Problem: When you add a small volume of highly concentrated DMSO stock directly to a large volume of aqueous buffer, you create localized areas of high compound concentration in a solvent system where it is not soluble, causing it to crash out.

• The Solution: Serial Dilution in 100% DMSO. The best practice is to perform intermediate dilution steps in 100% DMSO before the final dilution into your aqueous medium.[4][9] This ensures that when you make the final transfer, the concentration of the compound is already much lower, preventing it from exceeding its solubility limit in the final buffer. See Protocol 2 for a detailed workflow.

• Assay Considerations: Always keep the final concentration of DMSO in your assay low (typically below 0.5%, with <0.1% being ideal) and consistent across all wells, including vehicle controls.[4][12][15]

Q5: Can I use a co-solvent with DMSO to improve solubility?

A5: Yes, using a co-solvent can be an effective strategy, particularly if you continue to face issues.

• Common Co-solvents: Water-miscible organic solvents like ethanol, propylene glycol (PG), or polyethylene glycols (PEGs) can be used in combination with DMSO.[16]

• How it Works: A co-solvent system can modulate the polarity of the solvent, potentially creating a more favorable environment for your specific compound than DMSO alone.

• Important Caveat: You must validate that the chosen co-solvent (and its final concentration) does not interfere with your biological assay or cause toxicity.[17] Always run a vehicle control with the same co-solvent mixture. A screening protocol is provided below (Protocol 3).

Section 3: Systematic Troubleshooting Workflows

These diagrams provide a logical path to diagnose and solve solubility issues.

Workflow 1: Initial Dissolution Failure

This workflow guides you through the process when 2-Methyl-4-(1H-pyrazol-4-yl)pyridine fails to dissolve in DMSO upon initial preparation.

Caption: Decision tree for dissolving the compound in DMSO.

Workflow 2: Precipitation in Solution

This workflow helps diagnose why a previously clear solution has formed a precipitate, either in the stock vial or upon dilution.

Caption: Troubleshooting guide for compound precipitation.

Section 4: Key Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in Anhydrous DMSO

This protocol describes the standard procedure for preparing a high-concentration stock solution.

• Pre-handling: Allow the vial of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine powder to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Calculation: Calculate the mass of the compound required. For 1 mL of a 10 mM solution (MW ~159.19 g/mol ): Mass = 0.010 mol/L * 0.001 L * 159.19 g/mol = 0.00159 g = 1.59 mg

• Weighing: Accurately weigh the calculated mass and transfer it to a sterile, appropriate-sized vial (e.g., a 1.5 mL amber glass vial).

• Dissolution: Add the desired volume (e.g., 1 mL) of anhydrous DMSO.

• Mixing: Tightly cap the vial and vortex vigorously for 1-2 minutes.[9]

• Troubleshooting: If the solid is not fully dissolved, proceed with the steps in Workflow 1 : sonicate for 5-15 minutes, and if necessary, warm gently to 37°C.[4][12]

• Confirmation: Visually inspect the solution against a light source to ensure it is clear and free of any particulate matter.

• Storage: Aliquot the solution into single-use volumes in tightly sealed vials and store at -20°C or -80°C.[9]

Protocol 2: Serial Dilution to Prevent Precipitation in Aqueous Media

This protocol details the method for diluting a 10 mM DMSO stock for use in a cell-based assay requiring a final concentration of 10 µM with 0.1% DMSO.

• Prepare Intermediate Stock in DMSO:

  • Label a sterile microcentrifuge tube "1 mM Stock".

  • Add 90 µL of 100% DMSO to this tube.

  • Add 10 µL of your 10 mM stock solution.

  • Vortex to mix. This is your 1 mM (100X) intermediate stock, still in 100% DMSO.

• Prepare Final Working Solution in Assay Medium:

  • Calculate the final volume needed. For example, to prepare 1 mL of the final 10 µM solution:

  • Add 990 µL of your aqueous assay medium to a new sterile tube.

  • Add 10 µL of the 1 mM intermediate stock to the assay medium.

  • Vortex immediately and gently.

• Result: You now have a 1 mL solution of 10 µM compound in your assay medium, with a final DMSO concentration of 0.1%. This gradual dilution process minimizes the risk of precipitation.[4][9]

Table 2: Example Serial Dilution Scheme in 100% DMSO

Target Stock	Volume of Higher Stock	Volume of 100% DMSO	Resulting Concentration
1 mM	10 µL of 10 mM Stock	90 µL	1 mM
100 µM	10 µL of 1 mM Stock	90 µL	100 µM
10 µM	10 µL of 100 µM Stock	90 µL	10 µM

Protocol 3: Screening for Suitable Co-solvents

This protocol helps determine if a co-solvent can improve solubility upon aqueous dilution.

• Prepare High-Concentration Stock: Prepare a concentrated stock solution (e.g., 20 mM) of your compound in 100% DMSO as per Protocol 1.

• Prepare Test Buffers: In separate, clear microcentrifuge tubes, add 95 µL of your final aqueous assay buffer.

• Prepare Co-solvent Mixtures:

  • Tube A (Control): Add 5 µL of 100% DMSO.

  • Tube B (Test 1): Prepare a 1:1 stock of DMSO:Ethanol. Add 5 µL of this mixture.

  • Tube C (Test 2): Prepare a 1:1 stock of DMSO:Propylene Glycol. Add 5 µL of this mixture.

• Add Compound: To each tube (A, B, and C), add 1 µL of your 20 mM compound stock. This results in a final compound concentration of ~200 µM in a 5% solvent mixture.

• Observe: Vortex all tubes for 30 seconds. Visually inspect for precipitation immediately and after 1 hour at room temperature. The clearest solution indicates the most suitable solvent system for your compound in this aqueous environment.

References

• Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement Freezing Point Depression of DMSO. Retrieved from [Link]

• IJSAT. (2025). Recent Advancements in Pyridine Derivatives as Anticancer Agents. Retrieved from [Link]

• ResearchGate. (2016). How do I make a stock solution of a substance in DMSO?. Retrieved from [Link]

• Di, L., & Kerns, E. H. (2006). Biological assay challenges from compound solubility: strategies for bioassay optimization. Drug Discovery Today, 11(9-10), 446-451.

• Molecules. (2020). Investigation into Improving the Aqueous Solubility of the Thieno[2,3-b]pyridine Anti-Proliferative Agents. Retrieved from [Link]

• Gaylord Chemical. (n.d.). DMSO Physical Properties. Retrieved from [Link]

• Journal of Medicinal Chemistry. (2011). Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Retrieved from [Link]

• The Journal of Chemical Physics. (2025). The effect of the cryoprotectant dimethyl sulfoxide on water upon supercooling: A molecular dynamics study. Retrieved from [Link]

• Journal of Pharmaceutical Innovation. (2024). Solubilization techniques used for poorly water-soluble drugs. Retrieved from [Link]

• Quora. (2022). What is the effect of DMSO when mixed with water?. Retrieved from [Link]

• The Pharma Innovation Journal. (n.d.). Strategies for improving hydrophobic drugs solubility and bioavailability. Retrieved from [Link]

• The Journal of Physical Chemistry B. (2025). Effect of Water–DMSO Binary Solvent Mixture on the Behavior of an Intrinsically Disordered Protein, β-Casein. Retrieved from [Link]

• ResearchGate. (2022). Synthetic Strategies for Improving Solubility: Optimization of Novel Pyrazolo[1,5- a ]pyrimidine CFTR Activator That Ameliorates Dry Eye Disease. Retrieved from [Link]

• GE Healthcare Life Sciences. (2011). Buffer and sample preparation for direct binding assay in 2% DMSO. Retrieved from [Link]

• Regulations.gov. (n.d.). Dimethyl Sulfoxide (DMSO) Physical Properties. Retrieved from [Link]

• PubChem. (n.d.). 2-(1H-pyrazol-4-yl)pyridine. Retrieved from [Link]

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• PubChem. (n.d.). 2-[1-Methyl-3-(1h-Pyrrol-1-Yl)-1h-Pyrazol-4-Yl]pyridine. Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2012). Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. Retrieved from [Link]

• Gaylord Chemical. (n.d.). DIMETHYL SULFOXIDE (DMSO) A “NEW” CLEAN, UNIQUE, SUPERIOR SOLVENT. Retrieved from [Link]

• MDPI. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Retrieved from [Link]

• Biochemistry. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects. Retrieved from [Link]

• ACS Publications. (2025). Optimization of Physicochemical Properties and ADME for 2,4-Substituted 1H-Pyrrolo[2,3b]pyridines Inhibitors of Trypanosome Proliferation. Retrieved from [Link]

• ResearchGate. (2022). Do we need to dilute inhibitors/compounds in DMSO, for running kinase assay?. Retrieved from [Link]

• Heliyon. (2025). Exploring Pyrazole integrated thiazole molecular hybrids for antitubercular activity. Retrieved from [Link]

• Medical Science Monitor. (2009). Biological actions of drug solvents. Retrieved from [Link]

• Biochemistry. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. Retrieved from [Link]

• Biomedical Research and Therapy. (2018). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Retrieved from [Link]

• Preprints.org. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Retrieved from [Link]

• MDPI. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. Retrieved from [Link]

• ResearchGate. (2025). Advancing thermal stability through positional pyrazole isomerization: Synthesis and characterization of 2'-(1H-pyrazol-4-yl)-1H,2'H-5,5'-bistetrazole and its energetic derivatives. Retrieved from [Link]

• Energetic Materials Frontiers. (2023). Synthesis and Energetic Properties of N-Substituted 3,4- and 3,5-Dinitropyrazoles. Retrieved from [Link]

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Technical Support Center: Navigating the Synthesis of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine

A Researcher's Guide to Overcoming Regioisomeric Impurities

This technical support center is a dedicated resource for researchers, scientists, and drug development professionals tackling the synthesis of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine. The formation of regioisomers is a common and critical challenge in the synthesis of substituted pyrazoles, impacting yield, purity, and the viability of downstream applications.[1][2] As Senior Application Scientists, we have developed this guide to provide in-depth, actionable advice to help you navigate and overcome these synthetic hurdles.

Frequently Asked Questions (FAQs)

Q1: What are the primary regioisomeric impurities I should expect during the synthesis of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine?

When synthesizing pyrazoles from non-symmetrical 1,3-dicarbonyl compounds and hydrazine, the formation of a mixture of two regioisomers is a common outcome. In the case of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine, the most likely impurity is the corresponding 3-substituted pyrazole isomer. The ratio of these isomers is highly dependent on the reaction conditions.

Q2: Why is controlling regioisomer formation so critical?

In drug discovery and development, the precise structure of a molecule is paramount. Regioisomers, while having the same molecular formula, possess different structural arrangements, which can lead to significantly different pharmacological, toxicological, and pharmacokinetic properties.[3] The presence of an undesired regioisomer can compromise the integrity of your research and is a major regulatory concern for pharmaceutical applications.

Troubleshooting Guide: Strategies for Regioisomer Control and Removal

Problem 1: My reaction is yielding a difficult-to-separate mixture of regioisomers. How can I improve the regioselectivity of the synthesis?

Root Cause Analysis: The formation of regioisomers stems from the two possible sites of initial nucleophilic attack by hydrazine on the 1,3-dicarbonyl precursor. The electronic and steric properties of the substituents on the dicarbonyl compound, as well as the reaction conditions, dictate the preferred site of attack.

Recommended Actions:

• Solvent Optimization: The solvent can play a crucial role in influencing the reaction pathway. For pyrazole synthesis, fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) and 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) have been shown to dramatically increase regioselectivity in some cases.

• pH Control: Adjusting the pH of the reaction mixture can modulate the nucleophilicity of the hydrazine and the reactivity of the carbonyl groups, thereby influencing the regiochemical outcome.[4]

• Catalyst Introduction: The use of a catalyst can sometimes direct the reaction towards a specific regioisomer.[4]

• Alternative Synthetic Routes: If optimizing the current route proves challenging, consider exploring alternative synthetic strategies known for high regioselectivity.[4]

Data Presentation: Impact of Solvent on Regioselectivity

Solvent	Regioisomer Ratio (Desired:Undesired)	Notes
Ethanol	Often results in mixtures that are difficult to separate.	A common solvent, but may not provide optimal selectivity.
Fluorinated Alcohols (TFE, HFIP)	Can significantly favor the formation of one regioisomer.	The increased acidity and unique solvating properties can direct the reaction.

Problem 2: I have an inseparable mixture of regioisomers. What are the most effective purification strategies?

Root Cause Analysis: Regioisomers often have very similar physical properties, such as polarity and boiling point, making their separation by standard techniques challenging.[5]

Recommended Actions:

• Flash Column Chromatography: This is the most common method for separating regioisomers on a laboratory scale.[1][4]

  • TLC Analysis: Before attempting column chromatography, it is essential to screen various solvent systems using Thin Layer Chromatography (TLC) to identify an eluent that provides the best possible separation between the two isomer spots.[4] Start with a non-polar solvent like hexane and gradually increase the polarity with ethyl acetate or dichloromethane.[4]

  • Dry Loading: For optimal separation, it is recommended to use the dry loading method. Dissolve your crude mixture in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. This powder can then be carefully added to the top of your packed column.[5]

• Crystallization:

  • Fractional Crystallization: If the regioisomers have different solubility profiles, fractional crystallization can be a viable separation technique.[4][6] This involves dissolving the mixture in a minimal amount of a hot solvent and allowing it to cool slowly, which may cause one isomer to crystallize out preferentially.[4]

  • Salt Formation: Pyrazoles can be treated with an acid to form salts, which are often crystalline solids.[7][8] The different crystal packing of the regioisomeric salts can lead to differences in solubility, enabling separation through crystallization. The purified salt can then be neutralized to recover the desired pyrazole.[8]

Experimental Protocol: Purification by Flash Column Chromatography

• TLC Optimization: Identify a solvent system (e.g., hexane/ethyl acetate) that gives good separation of the regioisomers on a TLC plate, with the desired product having an Rf value of approximately 0.3.

• Column Packing: Prepare a silica gel column using the optimized eluent.

• Sample Loading: Adsorb the crude mixture onto a small amount of silica gel and load it onto the column.

• Elution: Elute the column with the chosen solvent system, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure, desired regioisomer.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Sources

• 1. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 2. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
• 3. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scribd.com [scribd.com]
• 7. DE102009060150A1 - Process for the purification of pyrazoles - Google Patents [patents.google.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative Guide: X-ray Structural Analysis of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine Complexes

This guide outlines the structural analysis and comparative performance of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine (2-Me-4-PzPy) complexes. It is designed for researchers investigating coordination polymers and supramolecular networks where steric modulation is required to control topology.[1]

Executive Summary: The Steric "Knob"

In the design of Metal-Organic Frameworks (MOFs) and discrete coordination cages, ligand geometry dictates topology. While 4-(1H-pyrazol-4-yl)pyridine (4-PzPy) is a standard linear linker capable of hydrogen bonding, it often suffers from excessive

stacking, leading to dense, non-porous phases.

The introduction of a methyl group at the ortho position of the pyridine ring (the subject of this guide: 2-Me-4-PzPy ) acts as a "steric knob." This modification forces a torsion angle between the heterocycles, disrupting planarity and often inducing helical or wave-like topologies with higher solubility and potential porosity.

Comparison of Ligand Alternatives

Feature	2-Me-4-PzPy (Target)	4-PzPy (Parent Analog)	4,4'-Bipyridine (Traditional)
Geometry	Twisted (Non-planar)	Planar / Coplanar	Linear / Rigid
Torsion Angle	~25° - 40° (Steric clash)	< 10° (Conjugated)	Variable (0-30°)
H-Bonding	Donor (Pz-NH) + Acceptor (Py-N)	Donor + Acceptor	Acceptor Only (No NH)
Packing Motif	Helical chains / Discrete units	Flat Sheets / stacks	1D Chains / Interpenetrated nets
Solubility	High (Lower lattice energy)	Low (Strong stacking)	Moderate

Structural Logic & Mechanism

The crystallographic behavior of 2-Me-4-PzPy is governed by the clash between the methyl group and the protons of the pyrazole ring.

Pathway Diagram: The "Methyl Effect" on Topology

The following diagram illustrates how the methyl substitution propagates from a molecular steric effect to a macroscopic crystal property.

Figure 1: Mechanistic pathway showing how the 2-methyl substituent alters crystal packing energetics.

Experimental Protocol: Synthesis & Crystallization

To obtain high-quality single crystals suitable for X-ray diffraction (XRD), a solvothermal approach is recommended over simple layering, as the methyl group increases the kinetic barrier to crystallization.

A. Ligand Synthesis (Suzuki Coupling)

Note: If not purchasing commercially.[1]

• Reactants: 4-Bromo-2-methylpyridine (1.0 eq) + 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (1.1 eq).

• Catalyst: Pd(dppf)Cl2 (5 mol%).[1]

• Base/Solvent: K2CO3 (2M aq) / 1,4-Dioxane.

• Conditions: Reflux 12h under N2.

• Purification: Column chromatography (EtOAc/Hexane). Target purity >99% is critical for XRD.

B. Complex Crystallization (Solvothermal Method)

This protocol is optimized for Zn(II) or Cu(II) complexes.[1]

• Preparation:

  • Dissolve 2-Me-4-PzPy (0.1 mmol) in MeOH (5 mL).

  • Dissolve Zn(NO3)2[1]·6H2O (0.1 mmol) in H2O (5 mL).[1]

• Mixing: Combine solutions in a 20 mL Teflon-lined autoclave.

• Modulation (Optional): Add 2 drops of dilute NH3(aq) to deprotonate the pyrazole moiety if a neutral coordination polymer is desired.

• Thermal Cycle:

  • Heat to 120°C over 4 hours.

  • Hold at 120°C for 48 hours.

  • Cool to RT over 24 hours (Slow cooling is essential for minimizing disorder).

• Harvesting: Wash crystals with MeOH. Do not dry completely if solvent voids are suspected; mount wet in Paratone oil.

X-Ray Structure Analysis Workflow

The analysis of these complexes requires specific attention to disorder modeling of the methyl group and the pyrazole ring orientation.[1]

Figure 2: Step-by-step crystallographic workflow emphasizing critical checkpoints for this ligand class.

Key Crystallographic Parameters to Monitor

When refining the structure (using SHELXL or OLEX2), verify these specific metrics to confirm the "Methyl Effect":

Parameter	Expected Range (2-Me-4-PzPy)	Interpretation
C-C Bond Length (Inter-ring)	1.46 – 1.48 Å	Single bond character allowing rotation.[1]
Torsion Angle ( )	25° – 45°	Confirming steric twist.[1] If <10°, suspect disorder or incorrect assignment.
Pyridine-Metal Distance	2.00 – 2.20 Å	Typical M-N(py) bond.[1]
Pyrazole-Metal Distance	1.95 – 2.05 Å	Often shorter than Py-M due to anionic character (if deprotonated).[1]
R-Factor (R1)	< 5.0%	High quality required to distinguish Methyl vs. H disorder.[1]

Performance & Data Interpretation

Why choose this ligand over 4,4'-bipyridine? The structural data usually correlates with the following physical properties:

• Porosity Potential:

  • Bipyridine:[1][2][3][4][5] Tends to form interpenetrated networks (filling pores).[1]

  • 2-Me-4-PzPy: The twist prevents efficient packing, often leading to larger void volumes or chiral channels (even with achiral ligands) due to helical packing.[1]

• Thermal Stability:

  • Complexes of 2-Me-4-PzPy often show lower thermal stability (decomp ~250°C) compared to 4-PzPy (decomp ~350°C) due to reduced

    interactions.

• Luminescence:

  • The twisted conformation breaks conjugation.[1] Expect a blue-shift in emission maxima compared to the planar parent ligand.

References

• General Synthesis of Pyrazolyl-Pyridines

  • Trofimenko, S. (1993).[6] Chem. Rev., 93, 943.[6] (Foundational review on polypyrazolylborates and related heterocycles).

  • [1]

• Steric Control in Coordination Polymers

  • Reger, D. L., et al. (2005).[7] Crystal Growth & Design. (Discusses methyl-substituted pyrazolyl-pyridine architectures).

  • [1]

• Comparative Ligand Study (Bipyridine vs. PzPy)

  • Halcrow, M. A. (2005).[1] Coordination Chemistry Reviews. (Structure-function relationships in pyrazolyl-pyridine complexes).

  • [1]

• Crystallographic Software Standards

  • Sheldrick, G. M. (2015).[1] "Crystal structure refinement with SHELXL." Acta Crystallographica Section C.

Sources

• 1. researchgate.net [researchgate.net]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. 4,4'-Bipyridine - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Role of 4,4′-bipyridine versus longer spacers 4,4′-azobipyridine, 1,2-bis(4-pyridyl)ethylene, and 1,2-bis(pyridin-3-ylmethylene)hydrazine in the formation of thermally labile metallophosphate coordination polymers - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 6. journals.iucr.org [journals.iucr.org]
• 7. journals.iucr.org [journals.iucr.org]

A Comparative Guide to HPLC Method Development for 2-Methyl-4-(1H-pyrazol-4-yl)pyridine Analysis

In the landscape of pharmaceutical research and development, the robust and reliable quantification of novel chemical entities is a cornerstone of progress. 2-Methyl-4-(1H-pyrazol-4-yl)pyridine, a heterocyclic compound featuring both a basic pyridine moiety and a weakly acidic/basic pyrazole ring, presents a unique analytical challenge. Its polarity and chemical nature demand a carefully considered approach to High-Performance Liquid Chromatography (HPLC) method development.

This guide provides an in-depth, experience-driven comparison of strategies for developing a validated HPLC method for 2-Methyl-4-(1H-pyrazol-4-yl)pyridine. We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, ensuring a self-validating and robust final method suitable for researchers, scientists, and drug development professionals.

Analyte Characterization: The Blueprint for Method Development

Before any practical work begins, a thorough understanding of the analyte's physicochemical properties is paramount. These properties dictate our starting point and guide our optimization strategy.

• Structure and Functionality: The molecule consists of a pyridine ring and a pyrazole ring linked together, with a methyl group on the pyridine ring.

  • Pyridine Ring: This is a basic heterocycle. The nitrogen atom has a lone pair of electrons that is not part of the aromatic system, making it available for protonation. The pKa of the conjugate acid of pyridine is approximately 5.2.[1] This basicity is a critical factor for retention and peak shape in reversed-phase HPLC.

  • Pyrazole Ring: This five-membered ring contains two adjacent nitrogen atoms. It is weakly basic (pKa of the protonated form is ~2.5) and also weakly acidic (pKa of the N-H proton is ~14.2).[2][3] Its contribution to the overall polarity of the molecule is significant.

  • Overall Polarity: The combination of these two nitrogen-containing rings makes 2-Methyl-4-(1H-pyrazol-4-yl)pyridine a polar compound. This suggests that achieving adequate retention on traditional non-polar stationary phases could be challenging.[4][5] A calculated LogP (a measure of lipophilicity) for a similar compound, 2-(1H-pyrazol-4-yl)pyridine, is 0.8, indicating its hydrophilic nature.[6]

• UV Absorbance: Aromatic systems like pyridine and pyrazole are strong chromophores, making UV detection an ideal choice. Pyridine exhibits a strong absorbance maximum around 254 nm.[7] Pyrazole derivatives also absorb in the UV region.[8][9] Therefore, a preliminary UV scan of the analyte is essential to determine the optimal wavelength for detection, maximizing sensitivity. A wavelength of 254 nm is a logical starting point.

Strategic Workflow for HPLC Method Development

A systematic approach, rather than a trial-and-error one, saves time and resources while leading to a more robust method. The following workflow outlines a logical progression from initial screening to a finalized, optimized method.

Caption: A systematic workflow for HPLC method development.

Comparative Analysis of Chromatographic Approaches

Given the polar and basic nature of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine, two primary chromatographic modes are viable: Reversed-Phase (RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC).

Approach 1: Reversed-Phase HPLC (The Workhorse)

RP-HPLC is the most common mode of HPLC, utilizing a non-polar stationary phase (like C18) and a polar mobile phase.[10] It's a logical starting point due to its versatility.

Causality Behind Choices:

• Column Selection:

  • Standard C18: A standard C18 column is the initial default. However, the basic pyridine moiety can interact strongly with residual acidic silanols on the silica surface, leading to poor peak shape (tailing).

  • Polar-Embedded/Endcapped C18: To mitigate tailing, a C18 column with polar end-capping or an embedded polar group is a superior choice. These modifications shield the silanols, improving peak symmetry for basic analytes.

• Mobile Phase Selection:

  • Organic Modifier: Acetonitrile is generally preferred over methanol as it provides lower viscosity and better UV transparency.

  • Aqueous Phase & pH Control: This is the most critical parameter. Since the pyridine moiety has a pKa of ~5.2, the mobile phase pH must be controlled to ensure a consistent ionization state.

    • Low pH (e.g., pH 2.5-3.5): Using an acidic buffer (e.g., 0.1% formic acid or trifluoroacetic acid in water) will fully protonate the pyridine nitrogen. This results in a stable, positively charged species that often exhibits good peak shape. However, retention on a C18 column may be reduced due to increased polarity.

    • Mid-Range pH (e.g., pH 6-7): Operating near the pKa is generally avoided as small shifts in pH can cause large changes in retention time, making the method not robust.

    • High pH (e.g., pH > 8): Using a high-pH stable column, one could suppress the ionization of the pyridine, increasing its hydrophobicity and retention. However, the pyrazole N-H proton might start to deprotonate.

Approach 2: HILIC (The Polar Compound Specialist)

HILIC is an excellent alternative for highly polar compounds that are poorly retained in reversed-phase.[9][11] It uses a polar stationary phase (like bare silica, amide, or diol) and a mobile phase with a high concentration of organic solvent.[11][12]

Causality Behind Choices:

• Column Selection: A column with a zwitterionic or amide stationary phase is often a good starting point for HILIC, offering unique selectivity.

• Mobile Phase Selection: The mobile phase consists of a high percentage of acetonitrile (typically >70%) and a small amount of aqueous buffer (e.g., ammonium formate or ammonium acetate).[9] Retention is primarily driven by the partitioning of the analyte into a water-enriched layer on the surface of the stationary phase.[9]

Comparative Performance Data (Hypothetical)

The following table summarizes the expected performance of these different approaches based on typical chromatographic principles.

Parameter	Method A: RP-HPLC (Standard C18)	Method B: RP-HPLC (Polar-Endcapped C18)	Method C: HILIC (Amide Column)
Mobile Phase	A: 0.1% TFA in WaterB: Acetonitrile	A: 0.1% Formic Acid in WaterB: Acetonitrile	A: 10mM Ammonium Formate in 95:5 ACN:H₂O
Retention Time (min)	2.5	3.8	5.2
Peak Tailing Factor	1.8	1.2	1.1
Theoretical Plates	3500	8500	9500
Pros	Ubiquitous column type	Good peak shape for bases, robust	Excellent retention for polar compounds
Cons	Significant peak tailing, poor retention	Moderate retention	Requires careful equilibration, potential for salt precipitation

Analysis: Method B (Reversed-Phase with a Polar-Endcapped column) offers the best balance of good peak shape, adequate retention, and robustness for routine analysis. Method C (HILIC) provides excellent retention and peak shape but may require more careful method development and system handling.

Interplay of Critical Method Parameters

Optimizing an HPLC method involves understanding how different parameters influence each other. For a basic compound like 2-Methyl-4-(1H-pyrazol-4-yl)pyridine in reversed-phase mode, the relationship between mobile phase pH and organic content is crucial.

Caption: The relationship between key HPLC parameters for basic analytes.

Recommended Experimental Protocol (Optimized RP-HPLC Method)

This protocol is a self-validating system, designed for robustness and excellent peak shape based on the principles discussed. It corresponds to Method B in the comparison table.

Objective: To achieve accurate and precise quantification of 2-Methyl-4-(1H-pyrazol-4-yl)pyridine.

1. Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV/PDA detector.

• Column: Polar-Endcapped C18, 4.6 x 150 mm, 5 µm particle size.

• Reference Standard: 2-Methyl-4-(1H-pyrazol-4-yl)pyridine (purity >99%).

• Solvents: HPLC-grade acetonitrile and water.

• Reagents: Formic acid (reagent grade).

2. Chromatographic Conditions:

Parameter	Setting	Rationale
Mobile Phase A	0.1% Formic Acid in Water (v/v)	Low pH ensures consistent protonation of the pyridine nitrogen, promoting good peak shape.
Mobile Phase B	Acetonitrile	Common organic modifier with good UV transparency.
Gradient	10% B to 70% B over 10 minutes	A gradient elution ensures elution of the analyte with a good peak shape and cleans the column of any less polar impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Detection	UV at 254 nm	Corresponds to a strong absorbance maximum for the pyridine chromophore.
Injection Vol.	10 µL	Standard volume, can be adjusted based on concentration.
Run Time	15 minutes	Allows for elution and column re-equilibration.

3. Solution Preparation:

• Mobile Phase A: Add 1.0 mL of formic acid to 999 mL of HPLC-grade water. Filter and degas.

• Diluent: Prepare a mixture of Water:Acetonitrile (80:20 v/v).

• Standard Stock Solution (e.g., 100 µg/mL): Accurately weigh ~10 mg of the reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solution (e.g., 10 µg/mL): Dilute 10.0 mL of the stock solution to 100.0 mL with the diluent.

4. System Suitability:

• Before sample analysis, perform five replicate injections of the working standard solution.

• Acceptance Criteria:

  • Relative Standard Deviation (%RSD) of the peak area < 2.0%.

  • Tailing factor < 1.5.

  • Theoretical plates > 5000.

5. Method Validation Framework: For use in a regulated environment, this method must be validated according to ICH Q2(R2) guidelines.[13][14][15] Key parameters to assess include:

• Specificity: Demonstrate that excipients and potential impurities do not interfere with the analyte peak.

• Linearity: Analyze a series of standards over a defined concentration range (e.g., 1-20 µg/mL) and ensure the correlation coefficient (r²) is > 0.999.[16][17]

• Accuracy: Perform recovery studies by spiking a known amount of analyte into a placebo matrix.

• Precision: Assess repeatability (multiple injections of the same sample) and intermediate precision (analysis on different days, with different analysts).

Conclusion

Developing a robust HPLC method for 2-Methyl-4-(1H-pyrazol-4-yl)pyridine hinges on a foundational understanding of its chemical properties, particularly its basicity and polarity. While a standard C18 column may provide a starting point, it often fails to deliver the necessary peak symmetry for a basic compound. A comparative analysis strongly indicates that a reversed-phase method utilizing a polar-endcapped C18 column with a low-pH mobile phase offers the optimal balance of retention, efficiency, and robustness. This approach directly addresses the challenge of silanol interactions, leading to a reliable and self-validating method suitable for the rigorous demands of pharmaceutical analysis. For analytes that prove exceptionally difficult to retain even with this optimized RP method, HILIC remains a powerful secondary option.

References

• Vedantu. (2020). Pyridine: Structure, Properties & Applications Explained. [Link]

• N.A. (n.d.). Preparation and Properties of Pyridine. [Link]

• Scribd. (n.d.). Pyridine: Properties, Reactions, and Uses. [Link]

• MDPI. (2024). An Overview of Pyrazole-Tetrazole-Based Hybrid Compounds: Synthesis Methods, Biological Activities and Energetic Properties. [Link]

• Wikipedia. (n.d.). Pyridine. [Link]

• Chrom Tech, Inc. (2025). Reverse Phase Chromatography Techniques. [Link]

• ResearchGate. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. [Link]

• Acta Scientific. (2020). New Method Development by HPLC and Validation as per ICH Guidelines. [Link]

• PubChem. (n.d.). Pyrazole. [Link]

• FULIR. (n.d.). On the basicity of conjugated nitrogen heterocycles in different media. [Link]

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). [Link]

• ResearchGate. (n.d.). Absorption spectra in the UV at 25 °C at a concentration of the pyrazole 2x10-4 mol.L-1. [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of Pyridine. [Link]

• Element Lab Solutions. (n.d.). Hydrophilic Interaction Liquid Chromatography – HILIC. [Link]

• PubChem. (n.d.). 2-(1H-pyrazol-4-yl)pyridine. [Link]

• Diduco. (n.d.). Technique: HILIC. [Link]

• Longdom Publishing. (2020). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. [Link]

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• 4. Pyridine: Structure, Properties & Applications Explained [vedantu.com]
• 5. sarchemlabs.com [sarchemlabs.com]
• 6. 2-(1H-pyrazol-4-yl)pyridine | C8H7N3 | CID 3578981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. UV-Vis Spectrum of Pyridine | SIELC Technologies [sielc.com]
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• 12. 2-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile | 2415542-02-6 | Buy Now [molport.com]
• 13. researchgate.net [researchgate.net]
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• 17. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Methyl-4-(1H-pyrazol-4-yl)pyridine

Topic: CAS: 1006333-85-2

Executive Safety Summary

The "Why" Behind the Protocol: As Senior Application Scientists, we treat 2-Methyl-4-(1H-pyrazol-4-yl)pyridine not merely as a reagent, but as a bioactive pharmacophore. While specific toxicological data for this exact intermediate may be sparse compared to commodity chemicals, its structural moieties—a pyridine ring fused with a pyrazole —dictate our safety posture.

Pyridine derivatives are notorious for mucous membrane irritation and potential neurological effects upon high exposure, while pyrazoles can act as sensitizers. Therefore, we operate under the Precautionary Principle : treat this substance as a potential Irritant (Skin/Eye/Respiratory) and Sensitizer until specific assay data proves otherwise.

Immediate Hazard Profile (GHS Classifications - Predicted/Analogous):

• H315: Causes skin irritation.[1][2][3]

• H319: Causes serious eye irritation.[2][3][4]

• H335: May cause respiratory irritation.[1][2][3][4][5]

• Physical State: Solid (Powder). Primary Risk: Inhalation of dust and dermal absorption via solvent vectors.

The PPE Matrix: Task-Based Selection

Do not use a "one size fits all" approach. PPE must scale with the potential for exposure.[6]

Equipment	Standard Handling (Weighing solids <1g, Closed vials)	High Exposure / Synthesis (Open reactions, Spills, Solubilized forms)	Scientific Rationale
Respiratory	Fume Hood (Sash at 18")	Fume Hood + N95/P95 Respirator	The fume hood is the primary barrier. Respirators are required if working outside the hood (e.g., balance calibration) to prevent sensitization.
Hand Protection	Nitrile (4 mil, single layer)	Double Gloving (Nitrile over Nitrile) or Laminate (Silver Shield®)	Pyridine derivatives can permeate thin nitrile. Double gloving creates a "breakthrough buffer." If using DCM/DMSO as solvents, laminate gloves are mandatory.
Eye Protection	Safety Glasses (Side shields)	Chemical Goggles (Indirect Vent)	Powders drift. Goggles seal the orbital area against micro-dust that glasses miss.
Body Defense	Lab Coat (Cotton/Poly)	Lab Coat + Tyvek® Sleeves/Apron	Cotton absorbs; Tyvek repels. Use sleeves when reaching deep into hoods to prevent wrist exposure.

Operational Workflow: From Storage to Synthesis

This workflow is designed to break the "chain of exposure."

Phase A: Pre-Operational Engineering Check

• Airflow Verification: Ensure Fume Hood face velocity is between 80–100 fpm .

• Static Control: Organic powders (like pyrazoles) are prone to static charge. Place an ionizing bar or antistatic gun near the balance.

  • Why? Static causes powder to "jump" off the spatula, creating invisible airborne dust.

Phase B: Weighing & Transfer (The Critical Zone)

• The "Tunnel" Technique: Do not weigh on the open bench. Move the micro-balance inside the fume hood.

• Taring: Tare the vial with the cap loosely on. Remove the cap only inside the hood.

• Transfer: Use a disposable anti-static spatula.

  • Protocol: If the powder adheres to the spatula, do not flick it. Wash it off into the reaction vessel with the reaction solvent.

Phase C: Solubilization (The Hidden Danger)

Once dissolved (e.g., in Methanol, DMSO, or DMF), the chemical's ability to penetrate skin increases by 100x .

• Glove Change: Immediately after adding solvent, change outer gloves.

  • Reasoning: Unnoticed powder residues on gloves will dissolve in the solvent splash, permeating the glove material instantly.

• Labeling: Mark the flask "TOXIC - PYRAZOLE DERIVATIVE".

Visualization: Safety Decision Logic

The following diagram illustrates the decision-making process for handling this compound, ensuring no step is skipped.

Figure 1: Operational Safety Decision Tree. Note the escalation in PPE requirements when the compound is in solution.

Emergency Response & Decontamination

Accidental Release (Spill)

• Solid Spill (<5g):

  • Do not dry sweep (creates dust).

  • Cover with a wet paper towel (water or ethanol) to dampen.

  • Wipe up and place in a sealed bag.

• Solution Spill:

  • Evacuate the immediate area if volatile solvents are involved.

  • Use Vermiculite or Universal Absorbent Pads .

  • Do not use paper towels alone; they offer no barrier to permeation during cleanup.

Exposure First Aid

• Eye Contact: Flush for 15 minutes minimum.[1][5][7] The pyrazole ring can cause delayed irritation; do not stop flushing early even if pain subsides.

• Skin Contact: Wash with soap and water.[2][3][4][5][6][8] Do not use alcohol to wash skin; it dilates pores and accelerates absorption of the pyridine derivative.

Waste Disposal

• Classification: Hazardous Organic Waste.

• Segregation:

  • Solid Waste: Contaminated gloves, weighing boats, and paper towels go into "Hazardous Solid Debris."

  • Liquid Waste: Dispose of in "Non-Halogenated Organic Solvents" (unless halogenated solvents like DCM were used).

• Container Prep: Triple rinse empty reagent bottles with Methanol before disposal.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. United States Department of Labor. [Link]

• PubChem. (n.d.). Compound Summary: Pyridine derivatives and safety profiles. National Library of Medicine. [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. aksci.com [aksci.com]
• 3. fishersci.com [fishersci.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. echemi.com [echemi.com]
• 8. pentachemicals.eu [pentachemicals.eu]